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Prepared by a Senior Application Scientist

Foreword: Unveiling a Versatile Heterocyclic
Scaffold

In the landscape of modern medicinal chemistry, the piperidine ring stands as a cornerstone
scaffold, integral to the structure of numerous pharmaceuticals.[1][2] Its prevalence is a
testament to its favorable pharmacokinetic properties and its ability to serve as a versatile
framework for introducing diverse chemical functionalities. This guide focuses on a specialized,
yet potentially highly valuable derivative: N-Boc-3,5-dioxopiperidine. This molecule combines
the foundational piperidine core with two key features: a [3-dicarbonyl system at the 3 and 5
positions and a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom.

While direct literature on N-Boc-3,5-dioxopiperidine is not abundant, its structural components
—the piperidine ring, the B-dicarbonyl moiety, and the N-Boc group—are exceptionally well-
characterized. By examining these constituent parts and analogous structures, such as the
closely related glutarimides (piperidine-2,6-diones), we can construct a detailed and predictive
technical profile.[3] This guide, therefore, serves as both a repository of known principles and a
forward-looking exploration of the potential of N-Boc-3,5-dioxopiperidine as a novel building
block for drug discovery and complex molecule synthesis. For researchers and scientists in
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drug development, understanding the nuanced properties of this scaffold is the first step toward
unlocking its synthetic potential.

Molecular Identity and Core Attributes

N-Boc-3,5-dioxopiperidine is characterized by a six-membered piperidine ring with carbonyl
groups at the 3rd and 5th positions. The ring nitrogen is protected by a tert-butoxycarbonyl
(Boc) group, which modulates its reactivity and solubility.

Property Value Source

tert-butyl 3,5-dioxopiperidine-1-

IUPAC Name
carboxylate
Molecular Formula C10H15NOa4 Calculated
Molecular Weight 213.23 g/mol Calculated
CC(C)
Canonical SMILES (C)OC(=0)N1CC(=0)CC(=0)
C1
InChl Key Inferred from structure
CAS Number Not readily available

Synthesis and Purification: A Proposed Pathway

While dedicated, optimized synthetic routes for N-Boc-3,5-dioxopiperidine are not extensively
published, a robust and logical approach can be devised from established chemical
transformations. A highly plausible method involves the oxidation of a readily accessible
precursor, cis- or trans-N-Boc-piperidine-3,5-diol. This precursor can be synthesized from
commercially available starting materials.[4][5]

The oxidation of the diol to the corresponding dione can be achieved using a variety of modern
oxidation reagents. Swern oxidation or Dess-Martin periodinane (DMP) are excellent
candidates for this transformation due to their mild conditions and high efficiency in converting
secondary alcohols to ketones.
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Proposed Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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